8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopentyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopentyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H33N7O3 and its molecular weight is 443.552. The purity is usually 95%.
BenchChem offers high-quality 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopentyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopentyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Morpholine and Pyrans Derivatives in Scientific Research
Morpholine derivatives, featuring a six-membered aromatic ring with nitrogen and oxygen atoms, are significant in pharmacological research due to their broad spectrum of activities. Morpholine's presence in various compounds has been explored for its diverse pharmacological profiles. The review by Asif and Imran (2019) highlights morpholine and pyran analogues for their potent pharmacophoric activities, underscoring their significance in drug design and synthesis for various therapeutic applications Asif & Imran, 2019.
Pyrazole and Its Pharmacological Properties
Pyrazole derivatives are crucial in heterocyclic chemistry due to their basic and unsaturated nature, providing a foundation for numerous drugs and organic compounds. Bhattacharya et al. (2022) delve into the structure, synthetic approaches, and biological activities of pyrazole, revealing its prominence in medicinal chemistry for addressing various health conditions Bhattacharya et al., 2022.
Medicinal Attributes of Pyrazolo[3,4-d]pyrimidines
Pyrazolopyrimidines, resembling purines, have been explored for their medicinal significance across several disease conditions, including cancer and cardiovascular diseases. Chauhan and Kumar (2013) provide a comprehensive review on the synthesis and medicinal aspects, including structure-activity relationships, of pyrazolo[3,4-d]pyrimidines Chauhan & Kumar, 2013.
Pyrazoline Derivatives in Neurodegenerative Disease Management
Pyrazolines are highlighted for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Ahsan et al. (2022) review the neuroprotective properties of pyrazolines, indicating their efficacy in managing neurodegenerative conditions through various molecular mechanisms Ahsan et al., 2022.
properties
IUPAC Name |
8-(3,5-dimethylpyrazol-1-yl)-3-methyl-7-(3-methylbutyl)-1-(2-morpholin-4-ylethyl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N7O3/c1-15(2)6-7-27-18-19(23-21(27)29-17(4)14-16(3)24-29)25(5)22(31)28(20(18)30)9-8-26-10-12-32-13-11-26/h14-15H,6-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGWOTZNSMHEBDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC3=C(N2CCC(C)C)C(=O)N(C(=O)N3C)CCN4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-isopentyl-3-methyl-1-(2-morpholinoethyl)-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.